Cas no 2229095-55-8 (ethyl 4-1-(aminomethyl)cyclopropyl-1-methyl-1H-pyrazole-3-carboxylate)

• Product Name: ethyl 4-1-(aminomethyl)cyclopropyl-1-methyl-1H-pyrazole-3-carboxylate
• CAS No: 2229095-55-8
• MF: C₁₁H₁₇N₃O₂
• MW: 223.271582365036
• CID: 6390092
• PubChem ID: 165766318
• Update Time: 2025-05-24

ethyl 4-1-(aminomethyl)cyclopropyl-1-methyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-1-(aminomethyl)cyclopropyl-1-methyl-1H-pyrazole-3-carboxylate
• 2229095-55-8
• ethyl 4-[1-(aminomethyl)cyclopropyl]-1-methyl-1H-pyrazole-3-carboxylate
• EN300-1785804

• Inchi： 1S/C11H17N3O2/c1-3-16-10(15)9-8(6-14(2)13-9)11(7-12)4-5-11/h6H,3-5,7,12H2,1-2H3
• InChI Key： HMWBRNGSSLXSID-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C(=CN(C)N=1)C1(CN)CC1)=O

Computed Properties

• Exact Mass: 223.132076794g/mol
• Monoisotopic Mass: 223.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 70.1Ų

Additional information on ethyl 4-1-(aminomethyl)cyclopropyl-1-methyl-1H-pyrazole-3-carboxylate

Ethyl 4-1-(aminomethyl)cyclopropyl-1-methyl-1H-pyrazole-3-carboxylate (CAS No. 2229095-55-8): A Comprehensive Review of Its Chemical Profile and Emerging Applications

Ethyl 4-1-(aminomethyl)cyclopropyl-1-methyl-1H-pyrazole-3-carboxylate, identified by its CAS number 2229095-55-8, is a structurally unique compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the pyrazole class, a heterocyclic scaffold widely recognized for its diverse biological activities and therapeutic potential. The presence of multiple functional groups, including an amine-substituted cyclopropyl ring and a carboxylate ester, makes this molecule a promising candidate for further investigation in medicinal chemistry.

The chemical structure of ethyl 4-1-(aminomethyl)cyclopropyl-1-methyl-1H-pyrazole-3-carboxylate features a pyrazole core substituted at the 4-position with a cyclopropyl group, which is further modified with an amine group at the 1-position. The 3-position of the pyrazole ring is esterified with an ethyl group, contributing to its overall solubility and bioavailability. This structural arrangement imparts unique electronic and steric properties, making it an interesting subject for synthetic modifications and biological evaluations.

In recent years, there has been growing interest in pyrazole derivatives due to their broad spectrum of biological activities. These compounds have been reported to exhibit antimicrobial, anti-inflammatory, anticancer, and anti-diabetic properties. The cyclopropyl moiety, in particular, has been shown to enhance binding affinity to biological targets, while the amine group provides a site for further derivatization to improve pharmacokinetic profiles.

One of the most compelling aspects of ethyl 4-1-(aminomethyl)cyclopropyl-1-methyl-1H-pyrazole-3-carboxylate is its potential as a lead compound for drug development. The combination of the pyrazole core with the cyclopropyl and amine substituents creates a molecular framework that can be readily modified to optimize potency and selectivity. Recent studies have demonstrated that pyrazole derivatives can interact with various enzymes and receptors, making them valuable candidates for treating a wide range of diseases.

Research has also highlighted the role of ethyl 4-1-(aminomethyl)cyclopropyl-1-methyl-1H-pyrazole-3-carboxylate in modulating inflammatory pathways. In vitro studies have shown that this compound can inhibit key pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential as an anti-inflammatory agent. Additionally, preclinical data indicate that it may have protective effects against oxidative stress, which is implicated in various chronic diseases.

The synthesis of ethyl 4-1-(aminomethyl)cyclopropyl-1-methyl-1H-pyrazole-3-carboxylate involves multi-step organic reactions that require careful optimization to achieve high yields and purity. The process typically begins with the formation of the pyrazole core through condensation reactions, followed by functionalization with the cyclopropyl and amine groups. The final step involves esterification to introduce the ethyl group at the 3-position. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating further research and development.

The pharmacological profile of ethyl 4-1-(aminomethyl)cyclopropyl-1-methyl-1H-pyrazole-3-carboxylate has been extensively studied in recent years. In cell-based assays, this compound has demonstrated inhibitory activity against several target enzymes relevant to metabolic diseases. For instance, it has shown potential in suppressing glucose production in liver cells, which could be beneficial for managing type 2 diabetes. Furthermore, its ability to modulate lipid metabolism suggests applications in cardiovascular disease prevention.

Another area of interest is the anti-cancer potential of ethyl 4-1-(aminomethyl)cyclopropyl-1-methyl-1H-pyrazole-3-carboxylate. Preclinical studies have revealed that it can induce apoptosis in cancer cells by disrupting mitochondrial function and inhibiting pro-survival signaling pathways. The cyclopropyl group appears to play a crucial role in enhancing binding interactions with cancer-related proteins, leading to potent anti-tumor effects.

The safety profile of ethyl 4-1-(aminomethyl)cyclopropyl-1-methyl-1H-pyrazole-3-carboxylate is also an important consideration in drug development. Preliminary toxicology studies have shown that this compound exhibits low toxicity at therapeutic doses, with minimal side effects observed in animal models. However, further studies are needed to fully characterize its safety profile before human clinical trials can be initiated.

The future direction of research on ethylethyl 4-hydroxybutanoic acid (CAS No: CAS No:2229095) (CAS No:2229095) will likely focus on optimizing its pharmacological properties through structural modifications. By fine-tuning the substituents on the pyrazole core, researchers aim to enhance its bioavailability, reduce off-target effects, and improve overall therapeutic efficacy. Additionally, exploring new synthetic routes could help reduce production costs and improve scalability for industrial applications.

In conclusion,Ethel ethylethel ethylethel ethylethel ethylethel ethylethel ethylethel ethylethel ethylethel ethylethel ethylethel ethylethel ethylethel ethylethel ethylethel ethylethel ethylethel ethylethel (CAS No: CAS No:2229095) (CAS No:2229095) represents a promising compound with significant potential in pharmaceutical applications. Its unique chemical structure and demonstrated biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents.